Cas no 71905-35-6 (Octanenitrile, 8-chloro-)

• Product Name: Octanenitrile, 8-chloro-
• CAS No: 71905-35-6
• MF: C₈H₁₄ClN
• MW: 159.656461238861
• CID: 544841
• PubChem ID: 12506397
• Update Time: 2025-04-19

Octanenitrile, 8-chloro- Chemical and Physical Properties

Names and Identifiers

• Octanenitrile, 8-chloro-
• 8-chlorooctanenitrile
• AKOS006385726
• 71905-35-6
• DTXSID60500718

• Inchi： 1S/C8H14ClN/c9-7-5-3-1-2-4-6-8-10/h1-7H2
• InChI Key： MLQMBTGDIYYOFL-UHFFFAOYSA-N
• SMILES： ClCCCCCCCC#N

Computed Properties

• Exact Mass: 159.08162
• Monoisotopic Mass: 159.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79